5-Ethylmercaptomethylfuran-2-carboxylic

• Molecular Formula: C8H10O3S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 5-(ethylsulfanylmethyl)furan-2-carboxylic acid
• InChI: InChI=1S/C8H10O3S/c1-2-12-5-6-3-4-7(11-6)8(9)10/h3-4H,2,5H2,1H3,(H,9,10)
• InChI Key: OZHHDODTSAEUPF-UHFFFAOYSA-N
• Canonical SMILES: CCSCC1=CC=C(O1)C(=O)O

Description

5-Ethylmercaptomethylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative featuring an ethylmercaptomethyl (-CH₂-S-C₂H₅) substituent at the 5-position of the furan ring. This compound is structurally characterized by a planar furan ring with a carboxylic acid group at position 2 and a sulfur-containing ethylthioether moiety at position 3.

Preparation Methods

The synthesis of 2-Furoic acid, 5-[(ethylthio)methyl]- can be achieved through several routes. One common method involves the oxidation of furfuryl alcohol or furfural. This can be done chemically or biocatalytically. The industrial production often utilizes the Cannizaro reaction of furfural in an aqueous NaOH solution, resulting in a 1:1 ratio of 2-furoic acid and furfuryl alcohol .

Chemical Reactions Analysis

2-Furoic acid, 5-[(ethylthio)methyl]- undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Substitution reactions often involve halogenating agents or nucleophiles.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or methanol, and catalysts such as palladium on carbon. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-Furoic acid, 5-[(ethylthio)methyl]- has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of preservatives and flavoring agents in the food industry.

Mechanism of Action

The mechanism of action of 2-Furoic acid, 5-[(ethylthio)methyl]- involves its interaction with various molecular targets and pathways. The compound can act as an inhibitor or activator of specific enzymes, affecting metabolic pathways. Its effects are mediated through its ability to form stable complexes with metal ions and other biomolecules .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural analogs of 5-ethylmercaptomethylfuran-2-carboxylic acid, highlighting substituent variations and their implications:

Compound Name	Substituent at Position 5	Core Structure	Key Properties/Applications	Reference
5-Ethylmercaptomethylfuran-2-carboxylic acid	-CH₂-S-C₂H₅	Furan	High lipophilicity; potential enzyme inhibition
5-(Hydroxymethyl)furan-2-carboxylic acid	-CH₂-OH	Furan	Hydrophilic; crystallographic stability (R factor = 0.035)
5-Methoxybenzofuran-2-carboxylic acid	-OCH₃	Benzofuran	Enhanced solubility; antimicrobial activity
5-Bromobenzofuran-2-carboxylic acid	-Br	Benzofuran	Electron-withdrawing effects; halogen bonding in catalysis
5-Aminomethyl-2-furancarboxylic acid	-CH₂-NH₂	Furan	Bio-based synthesis; pharmaceutical intermediates

Notes:

• Benzofuran vs. Furan Core : Benzofuran derivatives (e.g., 5-methoxybenzofuran-2-carboxylic acid) exhibit a fused benzene ring, enhancing aromaticity and stability compared to furan analogs. This structural difference impacts electronic properties and biological activity .
• Substituent Effects: The ethylmercaptomethyl group introduces steric bulk and sulfur-mediated interactions (e.g., thioether bonds), distinguishing it from polar groups like hydroxymethyl (-CH₂-OH) or aminomethyl (-CH₂-NH₂) .

Industrial and Pharmacological Relevance

• Scalability : Benzofuran derivatives (e.g., 5-methoxy) are prioritized in large-scale synthesis due to established protocols , while furan-based analogs require optimization for industrial use.
• Applications: 5-Aminomethyl-2-furancarboxylic acid is explored for bio-based nylon production , whereas ethylmercaptomethyl derivatives remain understudied but could serve as protease inhibitors or polymer additives.

Biological Activity

5-Ethylmercaptomethylfuran-2-carboxylic acid is an intriguing organic compound that has garnered attention for its potential biological activities. This article explores the compound's structure, biological properties, mechanisms of action, and relevant case studies.

Compound Overview

Chemical Structure and Properties

• Molecular Formula: C8H10O2S
• Molecular Weight: 186.23 g/mol
• Functional Groups: Furan ring, carboxylic acid group, ethyl mercaptomethyl substituent

The unique structure of 5-ethylmercaptomethylfuran-2-carboxylic acid contributes to its distinct chemical reactivity and biological properties. The presence of the furan ring and the ethyl mercaptomethyl group enhances its interaction with biological systems.

Biological Activities

1. Antimicrobial Properties

Research indicates that 5-ethylmercaptomethylfuran-2-carboxylic acid exhibits significant antimicrobial activity. It has been tested against various bacterial strains, showing effectiveness in inhibiting growth, which suggests potential applications in pharmaceuticals and food preservation.

2. Antioxidant Activity

The compound also demonstrates antioxidant properties. It can scavenge free radicals, which are known to contribute to oxidative stress and various diseases. This activity is crucial for developing therapeutic agents aimed at reducing oxidative damage in cells.

3. Interaction with Metal Ions

Studies reveal that 5-ethylmercaptomethylfuran-2-carboxylic acid can form stable complexes with metal ions. This ability may modulate enzyme functions and influence metabolic pathways, highlighting its potential as a therapeutic agent in metabolic disorders.

The mechanisms through which 5-ethylmercaptomethylfuran-2-carboxylic acid exerts its biological effects include:

• Enzyme Inhibition: The compound may interact with specific enzymes, altering their activity and affecting metabolic pathways.
• Metal Ion Chelation: By binding to metal ions, it can influence various biochemical processes within cells.
• Radical Scavenging: Its antioxidant properties allow it to neutralize free radicals, thereby protecting cellular components from oxidative damage.

Comparative Analysis

To better understand the uniqueness of 5-ethylmercaptomethylfuran-2-carboxylic acid, a comparison with similar compounds is presented in the following table:

Compound Name	Molecular Formula	Unique Features
2-Thiophenecarboxylic Acid	C5H4O2S	Contains a thiophene ring
3-Furoic Acid	C6H6O3	Substituted at position 3 on the furan ring
Furfuryl Alcohol	C5H6O	A simple furan derivative
2,5-Furandicarboxylic Acid	C6H6O4	Contains two carboxylic groups
Furfurylamine	C5H7N	An amine derivative of furan

What distinguishes 5-ethylmercaptomethylfuran-2-carboxylic acid from these compounds is its unique ethyl mercaptomethyl substituent, which imparts distinct chemical reactivity and biological properties.

Case Studies

Case Study: Antimicrobial Efficacy

A study conducted by researchers investigated the antimicrobial efficacy of 5-ethylmercaptomethylfuran-2-carboxylic acid against several pathogenic bacteria. The results indicated a significant reduction in bacterial growth at varying concentrations of the compound, suggesting its potential as an antimicrobial agent in clinical settings.

Case Study: Antioxidant Mechanism

In another study focusing on oxidative stress, scientists evaluated the antioxidant capacity of 5-ethylmercaptomethylfuran-2-carboxylic acid using various assays. The findings demonstrated that the compound effectively scavenged free radicals and reduced lipid peroxidation levels in vitro, supporting its role as a protective agent against oxidative damage.